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Compound of Interest

Compound Name: Glycine methyl ester hydrochloride

Cat. No.: B555827 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of Glycine Methyl Ester Hydrochloride, fostering

a culture of safety and operational excellence.

I. Immediate Safety and Handling Precautions
While Glycine Methyl Ester Hydrochloride is not classified as a hazardous substance under

the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), it is crucial to handle it

in accordance with good industrial hygiene and safety practices.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and lab coats to prevent skin and eye contact.[1][2]

Ventilation: Ensure adequate ventilation when handling the powder to avoid dust formation.

[3][4]

Spill Response: In case of a spill, sweep up the solid material and shovel it into a suitable,

closed container for disposal.[1][3][4] Avoid generating dust.

II. Step-by-Step Disposal Procedure
The recommended disposal method for Glycine Methyl Ester Hydrochloride is to offer

surplus and non-recyclable solutions to a licensed disposal company.[3][4] This ensures
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compliance with environmental regulations and safe handling of the chemical waste.

Containerization:

Place the waste Glycine Methyl Ester Hydrochloride in a suitable, closed container to

prevent leaks or spills.[3][4]

The container must be in good condition, free of cracks or corrosion, and compatible with

the chemical.[5]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" (as a best practice for

all chemical waste), the full chemical name "Glycine Methyl Ester Hydrochloride," and

the quantity of the waste.[6]

Include the date of waste generation, the laboratory or room number, and the principal

investigator's name and contact information.[6]

Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and cool

area away from incompatible materials, such as strong oxidizing agents.[2][3]

Ensure the storage area has secondary containment to prevent environmental

contamination in case of a leak.[7]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup.[3][4]

Provide them with a complete list of the chemicals for disposal.[6] Do not attempt to

transport the waste yourself.[7]

Empty Containers:
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A container that held Glycine Methyl Ester Hydrochloride can typically be disposed of

as regular trash after it has been completely emptied, leaving as little residue as possible.

[7]

Deface or remove all chemical labels from the empty container before disposal.[7]

Note: Never dispose of Glycine Methyl Ester Hydrochloride down the drain or in regular

trash unless you have explicit written permission from your institution's EHS department.[5][6]

[8]

III. Chemical and Physical Properties Summary
The following table summarizes key quantitative data for Glycine Methyl Ester
Hydrochloride.

Property Value

CAS Number 5680-79-5

Molecular Formula C3H8ClNO2

Molecular Weight 125.55 g/mol

Appearance White crystalline powder

Melting Point 173 - 177 °C (343.4 - 350.6 °F)

Solubility in Water >1000 g/L (at 20°C)

pH No data available

Flash Point No data available

Source: ChemicalBook, Fisher Scientific[1][3]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Glycine Methyl Ester Hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b555827?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b555827?utm_src=pdf-body
https://www.bu.edu/ehs/environmental/programs-services/chemical-waste/chemical-waste-management-guide/
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b555827?utm_src=pdf-body
https://www.benchchem.com/product/b555827?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC120100025&countryCode=US&language=en
https://www.chemicalbook.com/msds/glycine-methyl-ester-hydrochloride.pdf
https://www.benchchem.com/product/b555827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have Glycine Methyl Ester
Hydrochloride Waste

Identify Waste:
Glycine Methyl Ester Hydrochloride

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Place in a Suitable,
Closed, and Labeled Container

Store in a Designated
Cool, Well-Ventilated Area

Contact Institutional EHS or
Licensed Disposal Company

Arrange for Professional
Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Glycine Methyl Ester Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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